Cas no 1256633-30-3 (Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate)
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate
- Benzoic acid, 5-?fluoro-?2-?[4-?(phenylmethyl)?-?1-?piperazinyl]?-?, methyl ester
-
- MDL: MFCD18070990
- Inchi: 1S/C19H21FN2O2/c1-24-19(23)17-13-16(20)7-8-18(17)22-11-9-21(10-12-22)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3
- InChI Key: AGPAGDTZNRMSLV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(=O)OC)C=1)N1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 328.15900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 32.78000
- LogP: 2.93740
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139001837-5g |
Methyl 2-(4-benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 95% | 5g |
$587.02 | 2023-09-03 | |
| TRC | M219990-50mg |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219990-100mg |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219990-500mg |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Chemenu | CM318795-5g |
methyl 2-(4-benzylpiperazin-1-yl)-5-fluorobenzoate |
1256633-30-3 | 95% | 5g |
$311 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M12010-5g |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 5g |
¥4749.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M12010-1g |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 1g |
¥1589.0 | 2021-09-08 | ||
| Chemenu | CM318795-5g |
methyl 2-(4-benzylpiperazin-1-yl)-5-fluorobenzoate |
1256633-30-3 | 95% | 5g |
$311 | 2022-09-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851050-5g |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 95% | 5g |
2,846.70 | 2021-05-17 | |
| eNovation Chemicals LLC | K69213-0.25g |
Methyl2-(4-Benzylpiperazino)-5-fluorobenzoate |
1256633-30-3 | 97% | 0.25g |
$200 | 2023-08-31 |
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate
Research Brief on Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate (CAS: 1256633-30-3): Recent Advances and Applications
Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate (CAS: 1256633-30-3) is a fluorinated benzoate derivative with a benzylpiperazine moiety, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of small molecules that exhibit diverse pharmacological activities, including but not limited to, central nervous system (CNS) modulation, antimicrobial properties, and potential anticancer effects. The structural features of this molecule, particularly the fluorine substitution and the benzylpiperazine group, make it a promising scaffold for the development of novel therapeutic agents.
Recent studies have focused on the synthesis, characterization, and biological evaluation of Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, researchers have explored its utility in the development of serotonin receptor modulators, which are critical for treating psychiatric disorders such as depression and anxiety. The fluorine atom at the 5-position of the benzoate ring enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for further optimization.
In addition to its potential CNS applications, Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate has been investigated for its antimicrobial properties. A recent study demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, although further studies are needed to elucidate the precise molecular targets. These findings suggest that this compound could serve as a lead structure for the development of new antibiotics, particularly in the face of rising antibiotic resistance.
Another promising avenue of research involves the anticancer potential of Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate. Preliminary in vitro studies have shown that this compound exhibits cytotoxic activity against certain cancer cell lines, including breast and lung cancer cells. The benzylpiperazine moiety is thought to contribute to this activity by interacting with cellular targets involved in apoptosis and cell cycle regulation. However, more extensive preclinical studies are required to validate these findings and explore the compound's therapeutic window and safety profile.
The synthesis of Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in downstream applications. For example, microwave-assisted synthesis has been employed to reduce reaction times and enhance efficiency. These technological improvements are critical for scaling up production and ensuring the compound's availability for further research and development.
Despite the promising findings, several challenges remain in the development of Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate as a therapeutic agent. These include optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), and minimizing potential off-target effects. Additionally, the compound's solubility and stability under physiological conditions need to be thoroughly evaluated. Addressing these challenges will be essential for advancing this molecule from the bench to the clinic.
In conclusion, Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate (CAS: 1256633-30-3) represents a versatile and pharmacologically active compound with potential applications in CNS disorders, antimicrobial therapy, and oncology. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its chemical properties, and exploring its therapeutic potential. As the field of medicinal chemistry continues to evolve, this compound is likely to play a significant role in the discovery and development of new drugs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.
1256633-30-3 (Methyl 2-(4-Benzylpiperazino)-5-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)